6-(3-bromo-5-methylbenzoyl)-5-isopropylpyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C15H15BrN2O3
• Molecular Weight: 351.19 g/mol
• IUPAC Name: 6-(3-bromo-5-methylbenzoyl)-5-propan-2-yl-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C15H15BrN2O3/c1-7(2)11-12(17-15(21)18-14(11)20)13(19)9-4-8(3)5-10(16)6-9/h4-7H,1-3H3,(H2,17,18,20,21)
• InChI Key: GGNQLIJIWHTAOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)Br)C(=O)C2=C(C(=O)NC(=O)N2)C(C)C

Description

6-(3-bromo-5-methylbenzoyl)-5-isopropylpyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C15H15BrN2O3 and its molecular weight is 351.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Compound (27) (34.6 g, 91 mmol) was refluxed with conc. HCl (200 ml) for 3 hr. After cooling to room temperature, the white precipitate was collected by filtration, washed with cold water and hexane, and dried in high vacuo to afford 30 g (94%) of a white solid; m.p. 266-267° C.; 1H NMR (200 MHz, DMSO-d6) δ 1.05 (6H, d, J=6.8 Hz), 2.26 (1H, m), 2.40 (3H, s), 7.82 (2H, s), 7.93 (1H, s), 11.02 (1H, s), 11.17 (1H, s).